Cas no 2137579-24-7 (4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2137579-24-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 5820710
• PubChem ID: 165461300
• Update Time: 2025-05-24

4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-745696
• 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid
• 2137579-24-7

• Inchi： 1S/C12H9NO3/c14-7-8-2-1-3-9(4-8)10-5-11(12(15)16)13-6-10/h1-7,13H,(H,15,16)
• InChI Key： JRYWJNCFBJXFIZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=CN1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid

4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2137579-24-7, known as 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a formylphenyl group and a carboxylic acid moiety. The pyrrole ring serves as a versatile platform for various chemical modifications, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies. The formylphenyl group has been shown to enhance the molecule's ability to interact with cellular targets, making it a promising candidate for further pharmacological investigations.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its pyrrole ring can undergo polymerization under specific conditions, leading to the formation of conductive polymers. These polymers have been tested for use in flexible electronics and energy storage devices, showcasing the compound's versatility across multiple disciplines.

The synthesis of 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrrole derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. This has made the compound more accessible for both academic research and industrial applications.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its electronic properties and molecular interactions, further aiding in its application development.

In conclusion, 4-(3-formylphenyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2137579-24-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent research breakthroughs, positions it as a key player in future innovations in chemistry and materials science.